3-(benzofuran-2-carboxamido)-N-(2,4-dimethoxyphenyl)benzofuran-2-carboxamide
Description
3-(benzofuran-2-carboxamido)-N-(2,4-dimethoxyphenyl)benzofuran-2-carboxamide, also known as BF2.649, is a compound that has been extensively studied in scientific research for its potential therapeutic applications. This compound belongs to the class of benzofuran derivatives and has been shown to exhibit a range of biochemical and physiological effects.649, its scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Synthesis and Biological Activity
The synthesis of benzofuran carboxamide derivatives, including compounds similar to 3-(benzofuran-2-carboxamido)-N-(2,4-dimethoxyphenyl)benzofuran-2-carboxamide, has been extensively studied. Lavanya et al. (2017) described the synthesis of new benzofuran carboxamide derivatives evaluated for their antimicrobial, anti-inflammatory, and antioxidant activities, indicating the potential of these compounds in drug development (Lavanya, Sribalan, & Padmini, 2017).
Molecular Docking and Spectroscopic Properties
Research by Sagaama et al. (2020) involved structural optimization and molecular docking analysis of benzofuran-carboxylic acids derivatives to explore their reactivity and potential as inhibitors against cancer and microbial diseases, highlighting the compound's utility in designing new therapeutic agents (Sagaama, Noureddine, & ISSAOUI, 2020).
Antimicrobial Evaluation and Docking Studies
Talupur et al. (2021) synthesized benzofuran-2-carboxamide derivatives and subjected them to biological evaluation and molecular docking studies, reinforcing the compound's relevance in antimicrobial research (Talupur, Satheesh, & Chandrasekhar, 2021).
Anti-Inflammatory and Analgesic Agents
A study by Abu-Hashem et al. (2020) synthesized novel benzodifuranyl derivatives as potential anti-inflammatory and analgesic agents, demonstrating the therapeutic applications of benzofuran-2-carboxamide-based compounds (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Diversity-Oriented Synthesis and Libraries
Research by Qin et al. (2017) on the diversity-oriented synthesis of libraries based on benzofuran scaffolds, including 3-carboxy benzofuran derivatives, underscores the importance of these compounds in developing new molecules with varied biological activities (Qin, Vo, & Elofsson, 2017).
properties
IUPAC Name |
3-(1-benzofuran-2-carbonylamino)-N-(2,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H20N2O6/c1-31-16-11-12-18(21(14-16)32-2)27-26(30)24-23(17-8-4-6-10-20(17)34-24)28-25(29)22-13-15-7-3-5-9-19(15)33-22/h3-14H,1-2H3,(H,27,30)(H,28,29) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CROZOFFMCURDTJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC5=CC=CC=C5O4)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H20N2O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(benzofuran-2-carboxamido)-N-(2,4-dimethoxyphenyl)benzofuran-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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